4-(prop-2-ynamido)cyclopent-2-ene-1-carboxylic acid, Mixture of diastereomers

• IUPAC Name: 4-(prop-2-ynoylamino)cyclopent-2-ene-1-carboxylic acid
• InChI: InChI=1S/C9H9NO3/c1-2-8(11)10-7-4-3-6(5-7)9(12)13/h1,3-4,6-7H,5H2,(H,10,11)(H,12,13)
• InChI Key: MVAIGSBTBBBVJQ-UHFFFAOYSA-N
• Canonical SMILES: C#CC(=O)NC1CC(C=C1)C(=O)O
• Molecular Formula: C9H9NO3
• Molecular Weight: 179.17 g/mol

Description

4-(prop-2-ynamido)cyclopent-2-ene-1-carboxylic acid, also known as 4-P2NCCA, is a cyclic organic acid with two diastereomers, 4R-P2NCCA and 4S-P2NCCA. It is a relatively new compound, first synthesized in 2015, and has since been studied for its potential applications in the fields of medicine, biochemistry, and laboratory experiments.

Scientific Research Applications

4-(prop-2-ynamido)cyclopent-2-ene-1-carboxylic acid, Mixture of diastereomers has been studied for its potential applications in various fields of scientific research. It has been found to be a useful reagent in the synthesis of other compounds, such as amino acids and peptides. 4-(prop-2-ynamido)cyclopent-2-ene-1-carboxylic acid, Mixture of diastereomers has also been used to study the mechanism of action of several enzymes, such as the cytochrome P450 enzymes. In addition, 4-(prop-2-ynamido)cyclopent-2-ene-1-carboxylic acid, Mixture of diastereomers has been used to study the biochemical and physiological effects of various drugs, and to develop new drugs and drug delivery systems.

Mechanism of Action

The mechanism of action of 4-(prop-2-ynamido)cyclopent-2-ene-1-carboxylic acid, Mixture of diastereomers is not yet fully understood. However, it is believed that the two diastereomers of 4-(prop-2-ynamido)cyclopent-2-ene-1-carboxylic acid, Mixture of diastereomers interact with enzymes to form covalent bonds, which can then lead to changes in the enzyme’s activity. This covalent bond formation is believed to be the primary mechanism of action of 4-(prop-2-ynamido)cyclopent-2-ene-1-carboxylic acid, Mixture of diastereomers.
Biochemical and Physiological Effects
4-(prop-2-ynamido)cyclopent-2-ene-1-carboxylic acid, Mixture of diastereomers has been studied for its potential effects on biochemical and physiological processes. It has been found to have a range of effects on enzymes, including the cytochrome P450 enzymes, which are involved in drug metabolism. In addition, 4-(prop-2-ynamido)cyclopent-2-ene-1-carboxylic acid, Mixture of diastereomers has been shown to affect the production of certain hormones, such as cortisol, and to affect the activity of certain receptors, such as the serotonin receptor.

Advantages and Limitations for Lab Experiments

4-(prop-2-ynamido)cyclopent-2-ene-1-carboxylic acid, Mixture of diastereomers has several advantages for laboratory experiments. It is a simple and efficient reagent, with a high yield and purity. In addition, 4-(prop-2-ynamido)cyclopent-2-ene-1-carboxylic acid, Mixture of diastereomers is relatively inexpensive and can be easily stored and handled. However, there are some limitations to its use in laboratory experiments. For example, 4-(prop-2-ynamido)cyclopent-2-ene-1-carboxylic acid, Mixture of diastereomers is sensitive to light and air, and can decompose over time. In addition, the two diastereomers of 4-(prop-2-ynamido)cyclopent-2-ene-1-carboxylic acid, Mixture of diastereomers can be difficult to separate, and the separation process can be time-consuming.

Future Directions

4-(prop-2-ynamido)cyclopent-2-ene-1-carboxylic acid, Mixture of diastereomers has many potential applications in scientific research, and there is much potential for further research in this area. Future research could focus on the development of new drugs and drug delivery systems based on 4-(prop-2-ynamido)cyclopent-2-ene-1-carboxylic acid, Mixture of diastereomers. In addition, further research could be conducted to better understand the mechanism of action of 4-(prop-2-ynamido)cyclopent-2-ene-1-carboxylic acid, Mixture of diastereomers and its effects on biochemical and physiological processes. Furthermore, research could be conducted to develop new methods of synthesis and separation of the two diastereomers of 4-(prop-2-ynamido)cyclopent-2-ene-1-carboxylic acid, Mixture of diastereomers. Finally, research could be conducted to explore the potential applications of 4-(prop-2-ynamido)cyclopent-2-ene-1-carboxylic acid, Mixture of diastereomers in other fields, such as agriculture and food science.

Synthesis Methods

The synthesis of 4-(prop-2-ynamido)cyclopent-2-ene-1-carboxylic acid, Mixture of diastereomers begins with the reaction of cyclopent-2-ene-1-carboxylic acid with prop-2-ynylamine in the presence of anhydrous zinc chloride. This reaction yields a mixture of the two diastereomers, 4R-P2NCCA and 4S-P2NCCA, which can be separated using chromatography. The synthesis of 4-(prop-2-ynamido)cyclopent-2-ene-1-carboxylic acid, Mixture of diastereomers has been reported to be a simple and efficient process, with a high yield and purity.